Cas no 2256707-32-9 (5-bromo-2-(1H-imidazol-1-yl-d3)pyridine-3,4,6-d3)

• Product Name: 5-bromo-2-(1H-imidazol-1-yl-d3)pyridine-3,4,6-d3
• CAS No: 2256707-32-9
• MF: C₈H₆BrN₃
• MW: 230.094310283661
• CID: 6820700
• PubChem ID: 172400717
• Update Time: 2025-03-02

5-bromo-2-(1H-imidazol-1-yl-d3)pyridine-3,4,6-d3 Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(1H-imidazol-1-yl-d3)pyridine-3,4,6-d3
• 2256707-32-9
• CS-21723

• Inchi： 1S/C8H6BrN3/c9-7-1-2-8(11-5-7)12-4-3-10-6-12/h1-6H/i1D,2D,3D,4D,5D,6D
• InChI Key： VDNCHISWKASSIB-MZWXYZOWSA-N
• SMILES： BrC1=C([2H])N=C(C([2H])=C1[2H])N1C([2H])=NC([2H])=C1[2H]

Computed Properties

• Exact Mass: 229.01217Da
• Monoisotopic Mass: 229.01217Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.7Ų